BENGHE Foundational & Exploratory

Check Availability & Pricing

Navigating the Isomeric Landscape of Methoxy-
Nitropyridin-Amines: A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 6-Methoxy-2-nitropyridin-3-amine

Cat. No.: B3043402

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical identifiers, properties,
and synthesis of methoxy-nitropyridin-amine isomers, with a primary focus on the well-
documented compound 6-Methoxy-3-nitropyridin-2-amine (CAS No. 73896-36-3). Due to a
significant disparity in available data, this document also clarifies the distinction between this
compound and its lesser-known isomer, 6-Methoxy-2-nitropyridin-3-amine (CAS No. 85868-
32-2), for which public information is limited.

Compound Identification and Disambiguation

A critical point of clarification is the distinction between two structurally similar isomers. While
the user query specified "6-Methoxy-2-nitropyridin-3-amine," the vast majority of scientific
literature and commercial availability pertains to "6-Methoxy-3-nitropyridin-2-amine."

e 6-Methoxy-3-nitropyridin-2-amine (CAS: 73896-36-3): This isomer, also known as 2-Amino-
6-methoxy-3-nitropyridine, is the more extensively studied and readily available compound. It
features the amino group at the 2-position and the nitro group at the 3-position of the
pyridine ring.

e 6-Methoxy-2-nitropyridin-3-amine (CAS: 85868-32-2): This isomer has the nitro group at
the 2-position and the amino group at the 3-position. Publicly accessible data on its
synthesis, properties, and applications are sparse.[1]

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b3043402?utm_src=pdf-interest
https://www.benchchem.com/product/b3043402?utm_src=pdf-body
https://www.benchchem.com/product/b3043402?utm_src=pdf-body
https://www.benchchem.com/product/b3043402?utm_src=pdf-body
https://cymitquimica.com/products/54-OR33649/6-methoxy-2-nitropyridin-3-amine/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3043402?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

This guide will proceed with a detailed examination of the well-documented 6-Methoxy-3-
nitropyridin-2-amine.

Core Data for 6-Methoxy-3-nitropyridin-2-amine
(CAS: 73896-36-3)

The following tables summarize the key identifiers and computed properties for 6-Methoxy-3-
nitropyridin-2-amine.

Table 1: Chemical Identifiers

Identifier Value

CAS Number 73896-36-3[2][3][4][5][6][7][8]

PubChem CID 3852428[7]

Molecular Formula CeH7N3O3[2][4][71[9]

Molecular Weight 169.14 g/mol [3][41[71[9]

IUPAC Name 6-methoxy-3-nitropyridin-2-amine[7]

inchi INChl=1S/C6H7N303/c1-12-5-3-2-

n
4(9(10)11)6(7)8-5/h2-3H,1H3,(H2,7,8)[2][7][9]
RDJILYVRVOTMTQ-UHFFFAOYSA-N[2][3][6]

InChlKey
[9]

Canonical SMILES COC1=NC(=C(C=C1)--INVALID-LINK--[O-])N[9]
2-Amino-6-methoxy-3-nitropyridine, (6-Methoxy-

Synonyms

3-nitropyridin-2-yl)amine[2]

Table 2: Physicochemical Properties
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Property Value

Physical Form Light yellow to yellow to green powder/crystal[2]
Melting Point 167-169 °C[10]

XLogP3 1.2[7]

Hydrogen Bond Donor Count 1

Hydrogen Bond Acceptor Count 5

Rotatable Bond Count 1

Experimental Protocols: Synthesis of 6-Methoxy-3-
nitropyridin-2-amine

A common and well-documented method for the synthesis of 6-Methoxy-3-nitropyridin-2-amine
involves the methoxylation of 2-amino-6-chloro-3-nitropyridine.[10][11]

Materials:

e 2-amino-6-chloro-3-nitropyridine (0.144 mol)
e Sodium methoxide (0.144 mol)
¢ Methanol (50.0 mL)

e Water

Procedure:

o A solution of sodium methoxide in methanol is prepared and cooled to 15 °C.

e 2-amino-6-chloro-3-nitropyridine is added portion-wise to the cooled solution, maintaining the
temperature at 15 °C.

e The reaction mixture is then warmed to 25-30 °C and stirred for 4-5 hours.

e Reaction completion is monitored by Thin Layer Chromatography (TLC).
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» Upon completion, the reaction mixture is poured into water to precipitate the product.
e The precipitate is filtered and washed with water.
e The solid product is then dried.

This procedure typically yields 2-amino-6-methoxy-3-nitropyridine with a purity of around 99%
(as determined by HPLC) and a yield of approximately 86.5%.[10] The melting point of the
product is reported to be in the range of 167-169 °C.[10]
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Synthesis workflow for 6-Methoxy-3-nitropyridin-2-amine.

Biological and Chemical Significance

While specific biological activity data for 6-Methoxy-3-nitropyridin-2-amine is not extensively
detailed in publicly available literature, its structural motifs are of significant interest in medicinal
chemistry and drug discovery. The nitropyridine scaffold is a key component in various
bioactive molecules.

The primary utility of 6-Methoxy-3-nitropyridin-2-amine is as a versatile intermediate in organic
synthesis. The presence of multiple functional groups (amino, nitro, and methoxy) on the
pyridine ring allows for a variety of chemical transformations, making it a valuable building
block for the synthesis of more complex molecules, including potential pharmaceutical
candidates and agrochemicals.[2] For instance, this compound is a precursor in the synthesis
of 2,3-diamino-6-methoxypyridine.[11]
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The nitro group can be readily reduced to an amino group, opening up possibilities for the
construction of fused heterocyclic systems or for further functionalization through reactions
such as diazotization or acylation. The amino group itself can undergo a range of reactions,
and the methoxy group can influence the reactivity and regioselectivity of reactions on the
pyridine ring.

Data for 6-Methoxy-2-nitropyridin-3-amine (CAS:
85868-32-2)

As previously mentioned, there is a significant lack of detailed public information for this
specific isomer.

Table 3: Known Identifiers for 6-Methoxy-2-nitropyridin-

3-amine
Identifier Value
CAS Number 85868-32-2[1]
Molecular Formula CeH7N30s3
Molecular Weight 169.14 g/mol

No detailed, peer-reviewed experimental protocols or biological activity data for this specific
isomer were found in the public domain during the literature search for this guide. Researchers
interested in this particular compound are advised to consult specialized chemical suppliers or
perform their own synthetic and analytical investigations.

Conclusion

This technical guide has provided a detailed overview of the identifiers, properties, and
synthesis of 6-Methoxy-3-nitropyridin-2-amine (CAS: 73896-36-3), a compound of interest for
researchers in organic synthesis, medicinal chemistry, and drug development. It has also
clarified the common point of confusion with its isomer, 6-Methoxy-2-nitropyridin-3-amine
(CAS: 85868-32-2), for which there is a notable lack of available data. For professionals
seeking to work with a methoxy-nitropyridin-amine, the 3-nitro isomer is the more practical and
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well-documented choice. Further research into the 2-nitro isomer would be necessary to fully
characterize its properties and potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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